Cas no 2248353-30-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate
• CAS No: 2248353-30-0
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 6070171
• PubChem ID: 165732903
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6520470
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate
• 2248353-30-0

• Inchi： 1S/C20H16N2O5/c1-11-10-16(11)17(23)21-13-8-6-12(7-9-13)20(26)27-22-18(24)14-4-2-3-5-15(14)19(22)25/h2-9,11,16H,10H2,1H3,(H,21,23)
• InChI Key： OADZHBPRCRHHCO-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C)NC1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate (CAS No. 2248353-30-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate (CAS No. 2248353-30-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate is characterized by a central isoindoline core with a substituted benzoate moiety. The presence of the 1,3-dioxo group and the 4-(2-methylcyclopropaneamido) substituent imparts specific chemical and biological properties to the molecule. These structural features contribute to its potential as a lead compound in drug discovery and development.

Recent studies have focused on the pharmacological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant aspect of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate is its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These results highlight its potential for further development as an anticancer drug.

In addition to its anti-inflammatory and anticancer properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated through the inhibition of reactive oxygen species (ROS) production and the activation of neurotrophic factors.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate has been optimized using modern synthetic methods. The process typically involves several steps, including the formation of the isoindoline core through a condensation reaction followed by functionalization with the benzoate moiety. The use of green chemistry principles has been emphasized to ensure environmental sustainability and cost-effectiveness in large-scale production.

To further understand the biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate, computational studies have been conducted using molecular docking and molecular dynamics simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, which can guide the rational design of more potent analogs.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2-methylcyclopropaneamido)benzoate in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated with no significant adverse effects observed at therapeutic doses. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease conditions.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 4-(2-methylcyclopropaneamido)benzoate (CAS No. 2248353 - 0) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for drug development. Ongoing research efforts aim to optimize its structure for enhanced potency and selectivity while ensuring safety for clinical use.